![molecular formula C13H11N3O3 B5719143 3-methyl-4-nitro-N-3-pyridinylbenzamide](/img/structure/B5719143.png)
3-methyl-4-nitro-N-3-pyridinylbenzamide
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Overview
Description
3-methyl-4-nitro-N-3-pyridinylbenzamide, also known as MNPA, is a chemical compound that has been widely used in scientific research due to its unique properties. MNPA is a derivative of benzamide and has a molecular weight of 268.28 g/mol.
Mechanism of Action
3-methyl-4-nitro-N-3-pyridinylbenzamide acts as an agonist for the M4 receptor by binding to the receptor and activating downstream signaling pathways. This activation leads to the modulation of neurotransmitter release and the regulation of neuronal excitability. The exact mechanism of action of this compound on the M4 receptor is still being studied, but it is believed to involve the activation of G protein-coupled receptor signaling pathways.
Biochemical and Physiological Effects:
The activation of the M4 receptor by this compound has been shown to have various biochemical and physiological effects. These effects include the modulation of dopamine release in the brain, the regulation of neuronal firing patterns, and the enhancement of cognitive function. This compound has also been shown to have potential therapeutic effects in animal models of Parkinson's disease and schizophrenia.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-4-nitro-N-3-pyridinylbenzamide in lab experiments is its high selectivity for the M4 receptor. This allows researchers to specifically target this receptor and study its function without affecting other receptors in the brain. However, a limitation of using this compound is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.
Future Directions
There are several future directions for the use of 3-methyl-4-nitro-N-3-pyridinylbenzamide in scientific research. One potential direction is the development of new drugs that target the M4 receptor for the treatment of neurological and psychiatric disorders. Another direction is the investigation of the role of the M4 receptor in other physiological processes such as pain perception and immune function. Additionally, the development of new methods for the delivery of this compound to specific brain regions could allow for more targeted studies of its effects.
Synthesis Methods
The synthesis of 3-methyl-4-nitro-N-3-pyridinylbenzamide involves the reaction of 3-methyl-4-nitrobenzoic acid with 3-aminopyridine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then purified by recrystallization using a suitable solvent. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
3-methyl-4-nitro-N-3-pyridinylbenzamide has been used extensively in scientific research as a tool to study the function of certain receptors in the brain. Specifically, this compound has been found to be a potent and selective agonist for the M4 muscarinic acetylcholine receptor. This receptor is involved in various physiological processes such as learning, memory, and movement control. This compound has been used to investigate the role of the M4 receptor in these processes and to develop potential treatments for disorders such as Parkinson's disease and schizophrenia.
properties
IUPAC Name |
3-methyl-4-nitro-N-pyridin-3-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O3/c1-9-7-10(4-5-12(9)16(18)19)13(17)15-11-3-2-6-14-8-11/h2-8H,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJDZFVOFBGQEDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CN=CC=C2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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